Cas no 321430-27-7 (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE)

• Product Name: 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE
• CAS No: 321430-27-7
• MF: C₁₈H₁₅Cl₂F₃N₂O₂
• MW: 419.225113153458
• CID: 5269588
• Update Time: 2025-05-27

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl 4-chlorobenzoate

• Inchi： 1S/C18H15Cl2F3N2O2/c19-13-3-1-11(2-4-13)17(26)27-14-5-7-25(8-6-14)16-15(20)9-12(10-24-16)18(21,22)23/h1-4,9-10,14H,5-8H2
• InChI Key： DSPCCMMCEHJILM-UHFFFAOYSA-N
• SMILES： C(OC1CCN(C2=NC=C(C(F)(F)F)C=C2Cl)CC1)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE

Comprehensive Analysis of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE (CAS No. 321430-27-7)

The compound 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE (CAS No. 321430-27-7) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a chlorobenzene moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE typically involves multi-step reactions, including the coupling of 3-chloro-5-(trifluoromethyl)-2-pyridinyl with 4-piperidinyl 4-chlorobenzenecarboxylate. Researchers often seek optimized protocols to improve yield and purity, reflecting the growing demand for efficient synthetic methodologies in organic chemistry.

Another hot topic is the compound's biological activity. While detailed pharmacological data may be limited, its structural analogs have shown promise in modulating specific enzyme systems. For instance, the trifluoromethyl group is known to enhance metabolic stability and bioavailability, making it a valuable feature in drug design. This aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining attention for their unique properties.

From an industrial perspective, CAS No. 321430-27-7 is often discussed in the context of agrochemical innovation. The chlorobenzene and pyridinyl components suggest potential applications in crop protection, a sector increasingly focused on sustainable and targeted solutions. This resonates with global efforts to address food security challenges through advanced chemical technologies.

The compound's physical and chemical properties are also a point of interest. Its solubility, stability under various conditions, and spectroscopic characteristics are frequently queried in academic and industrial databases. Understanding these parameters is crucial for formulating effective research or application strategies, particularly in solvent selection and storage protocols.

In the realm of intellectual property, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE has been referenced in several patents, highlighting its potential commercial value. This ties into broader discussions about innovation in specialty chemicals and the balance between proprietary research and open science.

Environmental and safety considerations are another area of focus. While not classified as hazardous under standard regulations, proper handling procedures for this compound are often searched, reflecting the chemical industry's emphasis on responsible research practices. This aligns with increasing public and regulatory scrutiny of chemical safety profiles.

Looking ahead, the future research directions for CAS No. 321430-27-7 may involve exploring its structure-activity relationships in greater depth. The integration of computational chemistry and high-throughput screening could unlock new applications, particularly in the development of targeted molecular therapies or advanced agricultural formulations.

In conclusion, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-CHLOROBENZENECARBOXYLATE represents an intriguing case study in modern chemical research. Its multifaceted nature bridges pharmaceutical and agrochemical interests, while its structural features make it a valuable template for further innovation. As research continues to evolve, this compound will likely remain a subject of scientific inquiry and practical application across multiple disciplines.